Cas no 2228857-25-6 (4-methoxy-4-(3,3,3-trifluoropropyl)piperidine)

• Product Name: 4-methoxy-4-(3,3,3-trifluoropropyl)piperidine
• CAS No: 2228857-25-6
• MF: C₉H₁₆F₃NO
• MW: 211.224653244019
• CID: 6399469
• PubChem ID: 165642729
• Update Time: 2025-08-02

4-methoxy-4-(3,3,3-trifluoropropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(3,3,3-trifluoropropyl)piperidine
• EN300-1928204
• 2228857-25-6

• Inchi： 1S/C9H16F3NO/c1-14-8(2-3-9(10,11)12)4-6-13-7-5-8/h13H,2-7H2,1H3
• InChI Key： PURPXZMEYXQCGV-UHFFFAOYSA-N
• SMILES： FC(CCC1(CCNCC1)OC)(F)F

Computed Properties

• Exact Mass: 211.11839862g/mol
• Monoisotopic Mass: 211.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-methoxy-4-(3,3,3-trifluoropropyl)piperidine

4-Methoxy-4-(3,3,3-Trifluoropropyl)Piperidine: A Comprehensive Overview

The compound 4-methoxy-4-(3,3,3-trifluoropropyl)piperidine, with the CAS number 2228857-25-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines. The presence of a methoxy group and a trifluoropropyl substituent introduces unique electronic and steric properties to the molecule, making it a valuable subject for research and application.

The structure of 4-methoxy-4-(3,3,3-trifluoropropyl)piperidine is characterized by a piperidine ring with two substituents at the 4-position: a methoxy group (-OCH₃) and a trifluoropropyl group (-CF₂CH₂CF₃). These substituents influence the molecule's physical properties, such as solubility, stability, and reactivity. The methoxy group introduces electron-donating effects, while the trifluoropropyl group contributes electron-withdrawing effects due to the electronegativity of fluorine atoms. This balance of electronic effects makes the compound versatile for various chemical reactions.

Recent studies have explored the synthesis of 4-methoxy-4-(3,3,3-trifluoropropyl)piperidine through innovative methods. One approach involves the alkylation of piperidine derivatives using trifluoropropyl halides in the presence of a base. Another method employs ring-closing metathesis to form the piperidine ring with the desired substituents. These synthetic routes highlight the molecule's potential as an intermediate in drug discovery and material science.

In terms of applications, 4-methoxy-4-(3,3,3-trifluoropropyl)piperidine has shown promise in medicinal chemistry. Its unique structure allows it to act as a ligand in metal complexes or as a building block for bioactive molecules. For instance, researchers have investigated its role in inhibiting certain enzymes or modulating receptor activity. The trifluoropropyl group's ability to enhance lipophilicity makes it particularly useful in designing drugs with improved pharmacokinetic profiles.

The stability and reactivity of 4-methoxy-4-(3,3,3-trifluoropropyl)piperidine have also been studied under various conditions. Experimental data indicate that the compound is relatively stable under ambient conditions but can undergo transformations under specific reaction conditions. For example, treatment with strong acids or bases can lead to rearrangements or substitutions at the methoxy or trifluoropropyl positions.

From an environmental perspective, understanding the degradation pathways of 4-methoxy-4-(3,3,3-trifluoropropyl)piperidine is crucial for assessing its ecological impact. Studies suggest that the compound can undergo hydrolysis or biodegradation under certain environmental conditions. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, 4-methoxy-4-(3,3,3-trifluoropropyl)piperidine, with CAS number 2228857-25-6, represents an intriguing molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates or advanced materials. As ongoing studies continue to uncover its potential uses and properties, this compound is poised to play an increasingly important role in scientific advancements.